9-methyldecanoyl-CoA

• Molecular Formula: C32H56N7O17P3S
• Molecular Weight: 935.8 g/mol
• InChI: InChI=1S/C32H56N7O17P3S/c1-20(2)10-8-6-5-7-9-11-23(41)60-15-14-34-22(40)12-13-35-30(44)27(43)32(3,4)17-53-59(50,51)56-58(48,49)52-16-21-26(55-57(45,46)47)25(42)31(54-21)39-19-38-24-28(33)36-18-37-29(24)39/h18-21,25-27,31,42-43H,5-17H2,1-4H3,(H,34,40)(H,35,44)(H,48,49)(H,50,51)(H2,33,36,37)(H2,45,46,47)/t21-,25-,26-,27+,31-/m0/s1
• InChIKey: RCXPSWVRHIYDCZ-IRIRNWBTSA-N

9-Methyldecanoyl-CoA: A Medium-Chain Branched Acyl-CoA for Specialized Metabolic and Signaling Studies

9-Methyldecanoyl-CoA (9-Methyldecanoyl-coenzyme A) is a medium-chain, methyl-branched acyl-CoA thioester comprising a 9-methyldecanoic acid moiety linked to coenzyme A [1]. It is classified as a medium-chain acyl-CoA (C5–C11 acyl-group) and participates in mitochondrial β-oxidation and acylcarnitine shuttle pathways [1]. Unlike its straight-chain analog decanoyl-CoA (n-C10:0-CoA) or other branched-chain acyl-CoAs, the specific C11 iso-branched structure (iso-C11:0-CoA) dictates its unique substrate specificity for enzymes such as capsaicin synthase and photopyrone synthase [2].

Suitable for capsaicinoid biosynthesis pathway studies

Supports quorum sensing (photopyrone) signal transduction research

Relevant for mitochondrial β-oxidation and carnitine shuttle assays

• [1] Human Metabolome Database. HMDB0300604: 9-Methyldecanoyl-CoA. https://hmdb.ca/metabolites/HMDB0300604 View Source
• [2] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source

Why 9-Methyldecanoyl-CoA Cannot Be Replaced by Decanoyl-CoA or Other Branched-Chain Acyl-CoAs

Generic substitution of 9-methyldecanoyl-CoA with other medium-chain acyl-CoAs is not scientifically valid due to strict enzyme specificity dictated by chain length and methyl-branching position. In capsaicinoid biosynthesis, 9-methyldecanoyl-CoA (iso-C11:0-CoA) is a competent acyl donor, whereas decanoyl-CoA (n-C10:0-CoA) and 10-methylundecanoyl-CoA (iso-C12:0-CoA) are completely inactive [1]. Similarly, in bacterial quorum sensing, 9-methyldecanoyl-CoA serves as the specific precursor for photopyrone D, a reaction not supported by other acyl-CoA species [2]. These functional divergences render generic replacement inappropriate for experimental or industrial applications.

Acyl donor mismatch Decanoyl-CoA and iso-C12:0-CoA show no detectable activity in capsaicinoid synthesis; direct substitution may not be valid.

Signaling pathway specificity Photopyrone synthase specifically requires 9-methyldecanoyl-CoA; other acyl-CoAs are not reported as substrates.

Mitochondrial import divergence Requires CPT1-dependent shuttle, unlike short-chain acyl-CoAs; functional substitution may require independent validation.

• [1] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source
• [2] MetaCyc. Reaction: 9-methyldecanoyl-CoA + 5-methyl-3-oxohexanoyl-CoA -> photopyrone D + 2 coenzyme A. https://biocyc.org/reaction?orgid=META&id=RXN-25461 View Source

Quantitative Differentiation of 9-Methyldecanoyl-CoA from Structural Analogs

Capsaicinoid Acyl Donor Specificity: 9-Methyldecanoyl-CoA (iso-C11:0-CoA) vs. Decanoyl-CoA (n-C10:0-CoA) and iso-C12:0-CoA

In cell-free extracts of Capsicum annuum placenta, 9-methyldecanoyl-CoA (iso-C11:0-CoA) acts as an acyl donor for capsaicinoid formation, whereas decanoyl-CoA (n-C10:0-CoA) and 10-methylundecanoyl-CoA (iso-C12:0-CoA) show no detectable activity [1].

Capsaicinoid acyl donor activity

Head-to-head

Active as acyl donor vs. inactive (decanoyl-CoA, iso-C12:0-CoA)

Directly supports selection for capsaicinoid biosynthesis studies

Cell-free extract assay context

Evidence Dimension	Acyl donor activity for capsaicinoid synthesis
Target Compound Data	Active as acyl donor
Comparator Or Baseline	Decanoyl-CoA (n-C10:0-CoA) and 10-methylundecanoyl-CoA (iso-C12:0-CoA): Not used as acyl donor
Quantified Difference	Qualitative: Active vs. Inactive
Conditions	Cell-free extracts of Capsicum annuum placenta with vanillylamine, ATP, Mg2+

Why This Matters

This activity profile directly impacts the selection of 9-methyldecanoyl-CoA for studies on capsaicinoid biosynthesis or for the enzymatic production of homodihydrocapsaicin.

• [1] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source

Photopyrone D Biosynthesis: 9-Methyldecanoyl-CoA as a Specific Substrate for Photopyrone Synthase

9-Methyldecanoyl-CoA is a specific substrate for photopyrone synthase (PpyS) from Photorhabdus luminescens, reacting with 5-methyl-3-oxohexanoyl-CoA to yield photopyrone D, a quorum-sensing signal [1].

Photopyrone D biosynthesis

Head-to-head

Substrate for photopyrone synthase; other acyl-CoAs not substrates

Enables quorum sensing signal production research

Reported enzymatic reaction

Evidence Dimension	Substrate specificity for photopyrone synthase
Target Compound Data	Substrate; produces photopyrone D
Comparator Or Baseline	Other acyl-CoAs (e.g., decanoyl-CoA, other branched-chain acyl-CoAs) are not reported as substrates for this specific reaction
Quantified Difference	Qualitative: Substrate vs. Non-substrate
Conditions	Enzymatic assay with photopyrone synthase (PpyS)

Why This Matters

This specific reactivity enables the study of bacterial quorum sensing and the enzymatic synthesis of photopyrones, which cannot be achieved with other acyl-CoAs.

• [1] MetaCyc. Reaction: 9-methyldecanoyl-CoA + 5-methyl-3-oxohexanoyl-CoA -> photopyrone D + 2 coenzyme A. https://biocyc.org/reaction?orgid=META&id=RXN-25461 View Source

Chain-Length and Branching-Dependent Mitochondrial Transport: 9-Methyldecanoyl-CoA Requires CPT1 for Import

9-Methyldecanoyl-CoA, like other medium- and long-chain acyl-CoAs, requires conversion to 9-methyldecanoylcarnitine by carnitine palmitoyltransferase 1 (CPT1) for mitochondrial import, a step not required for short-chain acyl-CoAs (C2-C4) [1].

Mitochondrial import mechanism

Class-level

Requires CPT1-dependent carnitine shuttle

Impacts experimental design for β-oxidation studies

Class-level inference; verify with specific model

Evidence Dimension	Mitochondrial import mechanism
Target Compound Data	Requires CPT1-dependent carnitine shuttle
Comparator Or Baseline	Short-chain acyl-CoAs (e.g., acetyl-CoA, butyryl-CoA): Do not require carnitine shuttle
Quantified Difference	Qualitative: CPT1-dependent vs. CPT1-independent
Conditions	Cellular mitochondrial import pathway

Why This Matters

This distinction is critical for experimental design in studies of mitochondrial fatty acid oxidation, as the import kinetics and regulatory steps differ significantly from short-chain acyl-CoAs.

• [1] ChemFont. Chemical card for 9-Methyldecanoyl-CoA (CFc000280120). https://www.chemfont.ca/CFc000280120 View Source

MCAD Substrate Chain-Length Preference: 9-Methyldecanoyl-CoA (C11) Falls Within Optimal Range for Medium-Chain Acyl-CoA Dehydrogenase

Medium-chain acyl-CoA dehydrogenase (MCAD) exhibits optimal activity toward acyl-CoAs with C6–C10 chain lengths, with activity decreasing for chains longer than C12 [1]. 9-Methyldecanoyl-CoA, with an effective acyl chain length of C11, is predicted to be a good substrate for MCAD, unlike very long-chain acyl-CoAs.

MCAD substrate prediction

Class-level

Predicted good MCAD substrate (C11 chain)

May serve as model substrate for MCAD studies

Data to verify; chain-length preference context

Evidence Dimension	Predicted MCAD substrate suitability
Target Compound Data	Expected to be a good substrate (C11 chain)
Comparator Or Baseline	Acyl-CoAs with chains > C12: Poor substrates
Quantified Difference	Qualitative: Good vs. Poor substrate
Conditions	MCAD enzymatic assay context

Why This Matters

This predicted substrate preference is important for researchers studying MCAD deficiency or β-oxidation flux, as 9-methyldecanoyl-CoA may serve as a more relevant model substrate than very long-chain or short-chain acyl-CoAs.

• [1] Nishina Y, Sato K, Tamaoki H, Setoyama C, Miura R, Shiga K. FT-IR spectroscopic studies on the molecular mechanism for substrate specificity/activation of medium-chain acyl-CoA dehydrogenase. J Biochem. 2009;146(3):351-357. View Source

Homodihydrocapsaicin Production: 9-Methyldecanoyl-CoA Generates a Specific Capsaicinoid Congener

9-Methyldecanoyl-CoA reacts with vanillylamine via capsaicin synthase to produce homodihydrocapsaicin, a specific capsaicinoid congener comprising approximately 1% of the total capsaicinoid mixture in chili peppers [1][2].

Homodihydrocapsaicin production

Head-to-head

Produces homodihydrocapsaicin; distinct from other iso-acyl-CoAs

Essential for targeted capsaicinoid congener synthesis

Product specificity confirmed

Evidence Dimension	Capsaicinoid product identity
Target Compound Data	Produces homodihydrocapsaicin
Comparator Or Baseline	Other iso-acyl-CoAs produce different capsaicinoids (e.g., iso-C9:0-CoA produces nordihydrocapsaicin; iso-C10:0-CoA produces dihydrocapsaicin)
Quantified Difference	Qualitative: Distinct product profile
Conditions	Capsaicin synthase enzymatic reaction

Why This Matters

This product specificity is essential for researchers aiming to synthesize or study a particular capsaicinoid, as the choice of acyl-CoA precursor directly determines the final product.

• [1] SolCyc. EC 2.3.2.35 - capsaicin synthase. https://solcyc.solgenomics.net/META/NEW-IMAGE?type=EC-NUMBER&object=EC-2.3.2.35 View Source
• [2] Wikipedia. Homodihydrocapsaicin. https://en.wikipedia.org/wiki/Homodihydrocapsaicin View Source

Exclusion from α-Methylacyl-CoA Racemase (AMACR) Substrate Scope

α-Methylacyl-CoA racemase (AMACR) acts on α-methyl-branched acyl-CoA derivatives with chain lengths greater than C10 [1]. 9-Methyldecanoyl-CoA, bearing a methyl group at the ω-2 position (C9) rather than the α-position, is not a substrate for AMACR.

AMACR exclusion

Class-level

Not an AMACR substrate (methyl at C9)

Simplifies metabolic flux analysis in peroxisomal studies

Based on enzyme specificity class rules

Evidence Dimension	AMACR substrate eligibility
Target Compound Data	Not a substrate (methyl group at C9)
Comparator Or Baseline	α-methyl-branched acyl-CoAs (e.g., 2-methylacyl-CoAs): Substrates
Quantified Difference	Qualitative: Not a substrate vs. Substrate
Conditions	AMACR enzymatic assay

Why This Matters

This distinction is critical for studies of peroxisomal β-oxidation and branched-chain fatty acid metabolism, as 9-methyldecanoyl-CoA will not undergo AMACR-catalyzed racemization, simplifying metabolic flux analysis.

• [1] MetaCyc. EC 5.1.99.4 - α-methylacyl-CoA racemase. http://147.99.108.66/META/NEW-IMAGE?type=REACTION&object=5.1.99.4-RXN View Source

Optimal Scientific and Industrial Applications for 9-Methyldecanoyl-CoA

Capsaicinoid Biosynthesis Studies and Homodihydrocapsaicin Production

Utilize 9-methyldecanoyl-CoA as the specific acyl donor in capsaicin synthase assays to produce homodihydrocapsaicin, enabling detailed investigation of capsaicinoid biosynthesis pathways or the enzymatic synthesis of this specific capsaicinoid congener [1][2].

Bacterial Quorum Sensing Research Involving Photopyrone Signals

Employ 9-methyldecanoyl-CoA as a substrate for photopyrone synthase (PpyS) to generate photopyrone D, a key quorum sensing molecule in Photorhabdus species, facilitating studies on bacterial communication and signal transduction [1].

Mitochondrial β-Oxidation and Carnitine Shuttle Studies

Use 9-methyldecanoyl-CoA to investigate medium-chain fatty acid oxidation, CPT1-dependent mitochondrial import, and MCAD activity, serving as a relevant model substrate for understanding metabolic disorders such as MCAD deficiency [1][2].

Application

Selection Property

Validation Focus

Capsaicinoid biosynthesis studies

Acyl donor specificity

Enzymatic product profile

Quorum sensing signal transduction research

Photopyrone synthase substrate specificity

Quorum sensing signal production

Mitochondrial β-oxidation & MCAD studies

Chain-length & branching-dependent import

Carnitine shuttle and β-oxidation flux

• [1] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source
• [2] SolCyc. EC 2.3.2.35 - capsaicin synthase. https://solcyc.solgenomics.net/META/NEW-IMAGE?type=EC-NUMBER&object=EC-2.3.2.35 View Source
• [3] MetaCyc. Reaction: 9-methyldecanoyl-CoA + 5-methyl-3-oxohexanoyl-CoA -> photopyrone D + 2 coenzyme A. https://biocyc.org/reaction?orgid=META&id=RXN-25461 View Source
• [4] ChemFont. Chemical card for 9-Methyldecanoyl-CoA (CFc000280120). https://www.chemfont.ca/CFc000280120 View Source
• [5] Nishina Y, Sato K, Tamaoki H, Setoyama C, Miura R, Shiga K. FT-IR spectroscopic studies on the molecular mechanism for substrate specificity/activation of medium-chain acyl-CoA dehydrogenase. J Biochem. 2009;146(3):351-357. View Source